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Compound of Interest

Compound Name: Propyl acetoacetate

Cat. No.: B031498 Get Quote

Propyl Acetoacetate: A Technical Guide to its
Physical Properties
For researchers, scientists, and professionals in drug development, a precise understanding of

the physical properties of chemical compounds is fundamental. This technical guide provides

an in-depth overview of the boiling point and density of propyl acetoacetate, complete with

experimental protocols and visual workflows.

Core Physical Properties
Propyl acetoacetate, also known as propyl 3-oxobutanoate, is an organic compound with key

physical characteristics that are crucial for its handling, application, and purification in a

laboratory setting.

Data Summary
The boiling point and density of propyl acetoacetate are summarized below. It is critical to

note the conditions under which these values were measured, as they can significantly

influence the results.
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Physical Property Value Conditions

Boiling Point 193 °C at 760 mmHg[1]

60-62 °C at 10 Torr[2]

Density 0.996 g/cm³ Not specified[1]

0.9673 g/cm³ at 16 °C[2]

Experimental Protocols
Accurate determination of physical properties relies on meticulous experimental technique. The

following sections detail the methodologies for measuring the boiling point and density of

liquids like propyl acetoacetate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[3] Several methods can be employed for its determination, with the choice often

depending on the sample volume available.

Micro-Reflux Method

This method is suitable for small sample volumes (approximately 0.5 mL).[4]

Sample Preparation: A small magnetic stir bar is added to a test tube containing about 0.5

mL of the liquid sample.[4]

Apparatus Setup: The test tube is placed in a heating block on a hot plate stirrer. A

thermometer is positioned with its bulb about 1 cm above the liquid's surface.[4]

Heating and Observation: The sample is gently heated while stirring. The boiling point is the

stable temperature at which a ring of condensing vapor is observed on the test tube walls,

level with the thermometer bulb.[4]

Capillary Method
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This technique is another common approach for determining the boiling point of a small amount

of liquid.

Sample Preparation: A few milliliters of the liquid are placed in a small test tube. A capillary

tube, sealed at one end, is placed open-end down into the liquid.[5]

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a

water bath.[5]

Heating and Observation: As the liquid heats, a stream of bubbles will emerge from the

capillary tube. The heat source is then removed. The boiling point is the temperature at

which the liquid begins to enter the capillary tube as it cools.[5]

Determination of Density
Density is a fundamental physical property defined as mass per unit volume. The most

straightforward method for determining the density of a liquid involves measuring the mass of a

precisely known volume.

Measure Volume: An accurate volume of the liquid is measured using a volumetric pipette or

a graduated cylinder. For higher accuracy, a pipette is preferred.[6][7]

Measure Mass:

The mass of an empty, dry beaker or density bottle (pycnometer) is measured on an

analytical balance.[6][8]

The measured volume of the liquid is added to the container.

The combined mass of the container and the liquid is then measured.[6]

Calculate Density: The mass of the liquid is determined by subtracting the mass of the empty

container from the combined mass. The density is then calculated using the formula: ρ = m /

V, where ρ is density, m is mass, and V is volume.[6] For accurate results, it is recommended

to repeat the measurement and calculate an average.[6]

Visualized Workflows
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The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols described above.

Micro-Reflux Method Capillary Method

Start

Prepare Sample:
0.5 mL liquid + stir bar

in test tube
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Test tube in heating block,
thermometer above liquid
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Observe for Reflux:
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as Boiling Point

End

Start
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Experimental workflows for boiling point determination.
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Experimental workflow for density determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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